Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Clinical Trial Summary & Quantitative Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dezapelisib

CAS No.: 1262440-25-4
Cat. No.: S525808

The following tables summarize key clinical trials for Alpelisib across different indications.

Table 1: Key Pivotal Clinical Trials in Breast Cancer

Get Quote

Trial Primary Endpoint
. . . . ) Key Results

Identifier / Phase Patient Population  Intervention (Progression-Free .

Name Survival - PFS)

SOLAR-1 [1] Phase llI Postmenopausal Alpelisib Median PFS: 11.0 Approved;
men/women with (300mg/d) + months Led to FDA
HR+/HER2-, Fulvestrant (Alpelisib+Fulvestrant)  approval in
PIK3CA-mutated vs. Placebo vs. 5.7 months May 2019.
advanced/metastatic  + (Placebo+Fulvestrant) Demonstrated

breast cancer, post- Fulvestrant
endocrine therapy.

NCT01870505 Preclinical In vivo/In vitro Alpelisib as Tumor Growth
(Preclinical) models of a single Inhibition
[2] ER+/HER2- breast agent or in

cancer with acquired combination
resistance to
CDK4/6 inhibitors.

near doubling
of PFS [1].

Preclinical
Evidence;
Alpelisib
completely
blocked
progression
of CDK4/6
inhibitor-
resistant
xenografts

[2].
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Table 2: Ongoing and Approved Trials in Non-Cancerous Indications

. . . . . Primary Key Results &
Trial Identifier = Phase Patient Population Intervention .
Endpoint Status
EPIK-P1 N/A Adult & pediatric Alpelisib Response Approved; FDA
(Real-world) (Approved) patients (=2 years) rate and accelerated
[3] with severe duration approval in April
manifestations of 2022 [3].
PIK3CA-Related
Overgrowth
Spectrum (PROS).
NCT05948943 Phase ll/lll  Pediatric & adult Alpelisib at Change in Recruiting;
[4] patients with different radiological Stage 1 aims to
symptomatic doses vs. response and  select the dose
Lymphatic Placebo symptom for confirmatory
Malformations (LyM) severity Phase Il (Stage
with PIK3CA 2) [4].
mutation.

Experimental Protocols & Key Methodologies

Below is a summary of the core experimental methodologies from pivotal studies on Alpelisib.

1. SOLAR-1 Phase III Clinical Trial Protocol (Breast Cancer) [1]

¢ Objective: To evaluate the efficacy and safety of Alpelisib + Fulvestrant in patients with PIK3CA-mutated,
HR+/HER2- advanced breast cancer who had received prior endocrine therapy.
e Design: Randomized, double-blind, placebo-controlled, two-cohort study (cohorts defined by PIK3CA
mutation status).
e Randomization: 1:1 ratio to either the Alpelisib-fulvestrant group or the placebo-fulvestrant group.

¢ Dosing:

o Alpelisib: 300 mg oral tablet, once daily, continuously.

o Fulvestrant: 500 mg intramuscular injection on Days 1 and 15 of cycle 1, then on Day 1 of each
subsequent 28-day cycle.

¢ Key Endpoints:

o Primary: Progression-Free Survival (PFS) in the PIK3CA-mutated cohort.
o Secondary: Overall Survival (OS), Overall Response Rate (ORR), Clinical Benefit Rate, and safety.
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2. Preclinical In Vivo Efficacy Protocol (Overcoming CDK4/6 Resistance) [2]

¢ Objective: To assess the efficacy of Alpelisib in models of ER+/HER2- breast cancer with acquired
resistance to CDK4/6 inhibitors.

¢ Model Generation: Resistant cell lines (e.g., EFM19-PR) were established through long-term culture in
increasing concentrations of Palbociclib.

¢ In Vivo Xenograft Studies:

(o]

(0]

Animals: CD-1 athymic nude mice.

Model Establishment: ER+/HER2- breast cancer cell lines or patient-derived xenografts (PDXs)
were implanted.

Treatment: Once tumors reached 150-300 mm3, mice were randomized into treatment groups.
Dosing: Alpelisib was administered as a single agent after resistance to CDK4/6 inhibitors was
confirmed.

Tumor Monitoring: Tumor volume was measured with calipers three times per week and calculated
as (height x width x length).

e Analysis: Data were analyzed using specialized software (e.g., StudyLog), and tumor growth inhibition was

compared between groups.

Signaling Pathway & Mechanism of Action

Alpelisib is an alpha-specific inhibitor of phosphatidylinositol-3-kinase (PI3K). The following diagram illustrates

the PI3K pathway and the drug's specific target.
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Alpelisib inhibits the p110«a catalytic subunit of PI3K, blocking oncogenic signaling. [3] [5] [6]

Key Mechanism Details:

o Target Specificity: Alpelisib is a small molecule that selectively inhibits the p110a isoform of PI3K, binding
to it 50 times more potently than to other isoforms (3, vy, 0) [1] [6].

e Context of Action: In cancers with PIK3CA mutations (gain-of-function) or PTEN loss (loss-of-function),
the PI3K pathway is constitutively hyperactive, leading to uncontrolled cell growth and resistance to
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therapies like endocrine therapy in breast cancer [5] [1]. Alpelisib directly counteracts this hyperactivation.
e Synergistic Effect: In HR+ breast cancer, combining Alpelisib with the ER downregulator Fulvestrant
provides a dual-pathway attack, helping to overcome endocrine resistance [1] [6].

Future Directions and Clinical Considerations

Research continues to expand the potential of Alpelisib:

e Overcoming Drug Resistance: Preclinical evidence strongly supports investigating Alpelisib in patients
with ER+/HER2- breast cancer who have progressed on CDK4/6 inhibitor and endocrine therapy
combinations [2].

¢ Novel Combinations: Research is exploring triple-combination therapies (e.g., PI3K + CDK4/6 + ER
antagonists) to prevent or delay the onset of resistance in treatment-naive models [2].

¢ Expansion into Non-Cancerous Diseases: The success in PROS has paved the way for ongoing clinical
trials in other PIK3CA-related disorders, such as Lymphatic Malformations (LyM), highlighting the drug's
potential beyond oncology [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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